Cas no 17124-23-1 (2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(5-O-phosphono-b-D-arabinofuranosyl)-)
17124-23-1 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(5-O-phosphono-b-D-arabinofuranosyl)-
CAS No:17124-23-1
MF:C9H12FN2O9P
MW:342.171747207642
CID:185430
PubChem ID:3080709
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(5-O-phosphono-b-D-arabinofuranosyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(5-O-phosphono-b-D-arabinofuranosyl)-
- [(2R,3S,4S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- 1-(5-Phospho-beta-D-arabinofuranosyl)-5-fluorouracil
- 5-fluoro-1-(5-O-phosphono-beta-D-arabinofuranosyl)pyrimidine-2,4(1H,3H)-dione
- 5-fluorouracil arabinonucleoside 5'-phosphate
- DTXSID10169036
- Ara-fump
- 17124-23-1
- 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(5-O-phosphono-beta-D-arabinofuranosyl)-
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- Inchi: 1S/C9H12FN2O9P/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(21-8)2-20-22(17,18)19/h1,4-6,8,13-14H,2H2,(H,11,15,16)(H2,17,18,19)/t4-,5-,6+,8-/m1/s1
- InChI Key: RNBMPPYRHNWTMA-MNCSTQPFSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=C(C(NC2=O)=O)F)O1)O)O
Computed Properties
- Exact Mass: 342.026
- Monoisotopic Mass: 342.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.6
- Topological Polar Surface Area: 166Ų
Experimental Properties
- Density: 1.93
- Refractive Index: 1.635
- PSA: 181.38000
- LogP: -2.18350
2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-(5-O-phosphono-b-D-arabinofuranosyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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